Cas no 5455-54-9 (Ethyl octane-1-sulfonate)

Ethyl octane-1-sulfonate structure
Ethyl octane-1-sulfonate structure
Product Name:Ethyl octane-1-sulfonate
CAS No:5455-54-9
MF:C10H22O3S
MW:222.344882488251
CID:384272
PubChem ID:229588
Update Time:2025-04-19

Ethyl octane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • Ethyl octane-1-sulfonate
    • 1-Octanesulfonic acid,ethyl ester
    • AC1L5HMV
    • AC1Q6Y62
    • AR-1I9967
    • CTK5A1634
    • ethyl octanesulfonate
    • NSC23367
    • Octan-1-sulfonsaeure-aethylester
    • octane-1-sulfonic acid ethyl ester
    • 5455-54-9
    • DTXSID00281892
    • NSC-23367
    • Inchi: 1S/C10H22O3S/c1-3-5-6-7-8-9-10-14(11,12)13-4-2/h3-10H2,1-2H3
    • InChI Key: ZCJYORWBZJFKRF-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCC)(=O)(=O)OCC

Computed Properties

  • Exact Mass: 222.12906
  • Monoisotopic Mass: 222.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 325.5°Cat760mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.445
  • PSA: 43.37
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